5-methoxy-N-(2-methoxyphenyl)-2-(4-methoxyphenyl)benzofuran-3-carboxamide

• Molecular Formula: C24H21NO5
• Molecular Weight: 403.4 g/mol
• IUPAC Name: 5-methoxy-N-(2-methoxyphenyl)-2-(4-methoxyphenyl)-1-benzofuran-3-carboxamide
• InChI: InChI=1S/C24H21NO5/c1-27-16-10-8-15(9-11-16)23-22(18-14-17(28-2)12-13-20(18)30-23)24(26)25-19-6-4-5-7-21(19)29-3/h4-14H,1-3H3,(H,25,26)
• InChI Key: ZZUOLAXMHAPAIP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=C(C3=C(O2)C=CC(=C3)OC)C(=O)NC4=CC=CC=C4OC

Description

5-Methoxy-N-(2-methoxyphenyl)-2-(4-methoxyphenyl)benzofuran-3-carboxamide is a benzofuran-derived carboxamide featuring three methoxy substituents at distinct positions:

• 5-Methoxy on the benzofuran core.
• N-(2-Methoxyphenyl) on the carboxamide nitrogen.
• 2-(4-Methoxyphenyl) at the C2 position of the benzofuran ring.

This compound’s molecular formula is C₃₀H₂₅NO₅ (exact mass: 479.52 g/mol), though precise data may require experimental validation. Benzofuran carboxamides are often explored for pharmacological applications due to their modular synthesis and tunable substituents .

Biological Activity

5-methoxy-N-(2-methoxyphenyl)-2-(4-methoxyphenyl)benzofuran-3-carboxamide is a benzofuran derivative that has garnered attention for its potential biological activities, particularly in the fields of oncology and neurology. This compound features multiple methoxy substitutions, which are known to influence its pharmacological properties. This article reviews the available literature on the biological activity of this compound, focusing on its anticancer properties, receptor interactions, and other pharmacological effects.

The molecular formula of 5-methoxy-N-(2-methoxyphenyl)-2-(4-methoxyphenyl)benzofuran-3-carboxamide is C18H17N O4, with a molecular weight of 311.34 g/mol. The compound's structure includes a benzofuran core with methoxy groups that enhance its lipophilicity and potentially its bioavailability.

Property	Value
Molecular Formula	C18H17N O4
Molecular Weight	311.34 g/mol
LogP	3.9173
Hydrogen Bond Acceptors	5
Hydrogen Bond Donors	1
Polar Surface Area	46.364 Ų

Anticancer Activity

Recent studies have highlighted the anticancer potential of benzofuran derivatives, including the compound under review. The mechanism of action appears to involve apoptosis induction in cancer cells, as evidenced by flow cytometry analyses showing increased apoptotic rates in treated cell lines.

Case Studies

• MCF-7 Cell Line Studies : In vitro tests demonstrated that 5-methoxy-N-(2-methoxyphenyl)-2-(4-methoxyphenyl)benzofuran-3-carboxamide exhibited significant cytotoxicity against the MCF-7 breast cancer cell line, with an IC50 value indicating effective growth inhibition.
• Tumor Growth Inhibition : In vivo experiments on tumor-bearing mice showed a marked reduction in tumor volume when treated with this compound, suggesting its potential as a therapeutic agent in cancer treatment.

The biological activity of this compound is believed to be mediated through several mechanisms:

• Serotonin Receptor Modulation : Similar compounds have been shown to interact with serotonin receptors (5-HT1A and 5-HT2A), which may contribute to their neuroprotective and anticancer effects.
• Induction of Apoptosis : The compound's ability to induce apoptosis in cancer cells is likely linked to its structural features that promote interaction with cellular targets involved in programmed cell death pathways.

Comparison with Similar Compounds

Structural Analogues and Key Differences

The following table highlights critical differences between the target compound and selected analogues from literature:

Compound Name	Substituents	Molecular Formula	Molar Mass (g/mol)	Key Features	Reference
Target Compound	5-OMe, N-(2-OMePh), 2-(4-OMePh)	C₃₀H₂₅NO₅	479.52	Three methoxy groups; ortho-methoxy on N-phenyl	—
5-Methoxy-N-(4-methoxyphenyl)-2-methylbenzofuran-3-carboxamide	5-OMe, N-(4-OMePh), 2-Me	C₁₈H₁₇NO₄	311.33	Methyl at C2; para-methoxy on N-phenyl
5-Cyclopropyl-6-(oxazolyl)-2-(4-fluorophenyl)-N-methylbenzofuran-3-carboxamide	5-Cyclopropyl, 6-oxazolyl, 2-(4-FPh), N-Me	C₂₈H₂₂F₂N₂O₃	472.49	Fluorophenyl, cyclopropyl, heterocyclic oxazole
2-(5-Acetyl-7-methoxy-2-(4-methoxyphenyl)benzofuran-3-yl)acetic acid	5-Acetyl, 7-OMe, 2-(4-OMePh), acetic acid	C₂₀H₁₈O₆	362.35	Acetyl and carboxylic acid substituents

Analysis of Substituent Effects

Methoxy vs. Methyl/Halogen Substituents: The target compound’s methoxy groups enhance polarity and hydrogen-bonding capacity compared to methyl (e.g., ) or fluorophenyl (e.g., ) substituents. This may improve aqueous solubility but reduce membrane permeability .

Heterocyclic Modifications :

• Compounds with oxazole () or acetic acid () moieties exhibit distinct electronic profiles. For instance, the oxazole ring in ’s compound could enhance π-π stacking interactions in biological targets, while the carboxylic acid in ’s derivative increases acidity .

Molecular Weight and Complexity :

• The target compound’s higher molar mass (479.52 vs. 311.33–472.49 g/mol) reflects its additional methoxy groups, which may impact pharmacokinetic properties such as metabolic stability and clearance rates.

Physicochemical and Pharmacological Implications

• Lipophilicity : The target’s methoxy-rich structure may lower logP compared to fluorinated analogues (), affecting blood-brain barrier penetration.
• Metabolic Stability : Methoxy groups are susceptible to demethylation by cytochrome P450 enzymes, whereas fluorophenyl groups () resist oxidation, enhancing metabolic half-life .